Cas no 1512478-57-7 (3-(aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide)

• Product Name: 3-(aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide
• CAS No: 1512478-57-7
• MF: C₉H₁₁FN₆O₂S
• MW: 286.286042451859
• CID: 5264153
• Update Time: 2025-05-21

3-(aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-fluoro-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
• 3-(aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide

• Inchi： 1S/C9H11FN6O2S/c1-16-13-9(12-15-16)14-19(17,18)7-2-3-8(10)6(4-7)5-11/h2-4H,5,11H2,1H3,(H,13,14)
• InChI Key： FIMWVGMRUXUMII-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(CN)=C1)F)(NC1N=NN(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: -0.1
• Topological Polar Surface Area: 124

Additional information on 3-(aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide

3-(Aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide: A Comprehensive Overview

3-(Aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide, also known by its CAS registry number CAS No. 1512478-57-7, is a highly specialized chemical compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound has garnered considerable attention due to its unique structural properties and promising biological activities, as evidenced by recent research findings.

The molecular structure of 3-(Aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide comprises a benzenesulfonamide core, which serves as a versatile scaffold for various functional groups. The presence of an amino methyl group (-CH₂NH₂) at the 3-position and a fluorine atom at the 4-position introduces electronic and steric effects that enhance its reactivity and selectivity in chemical reactions. Additionally, the substitution of a tetrazole ring (specifically, a 2-methyltetrazol-5-yl group) at the nitrogen atom of the sulfonamide group imparts unique properties, such as improved bioavailability and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a kinase inhibitor, which is crucial in targeting various oncogenic pathways in cancer therapy. The tetrazole moiety, known for its ability to act as a hydrogen bond acceptor, plays a pivotal role in enhancing the binding affinity of the compound to its target proteins. Furthermore, the fluorine atom at the para position contributes to the lipophilicity of the molecule, which is essential for crossing biological membranes and achieving optimal drug delivery.

In addition to its pharmacological applications, CAS No. 1512478-57-7 has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenesis has positioned it as a potential candidate for developing eco-friendly pesticides and fungicides. Recent advancements in green chemistry have emphasized the importance of sustainable synthesis methods, and this compound's synthesis via environmentally benign routes further underscores its suitability for agricultural applications.

The synthesis of 3-(Aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of tetrazole rings typically requires careful control over reaction conditions to ensure high yields and purity. Researchers have reported optimized protocols that utilize transition metal catalysts to facilitate key transformations, such as Suzuki-Miyaura couplings or Buchwald-Hartwig aminations.

From a materials science perspective, this compound exhibits interesting physicochemical properties that make it suitable for advanced applications such as sensors and electronic devices. Its ability to form stable coordination complexes with metal ions has been exploited in designing novel materials for energy storage and conversion technologies.

In conclusion, 3-(Aminomethyl)-4-fluoro-N-(2-methyltetrazol-5-yl)benzenesulfonamide (CAS No. 1512478-57-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable asset in both academic research and industrial development.